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Compound Name: Amisulpride Impurity B
CAS No.: 148516-54-5
Cat. No.: B602157
Get Quote
. J

An In-depth Exploration of the Chemical Identity, Synthesis, Analytical Control, and
Toxicological Profile of a Key Amisulpride-Related Compound.

Introduction

Amisulpride is a second-generation atypical antipsychotic and antiemetic agent, distinguished
by its high affinity as an antagonist for dopamine D2 and D3 receptors.[1] Primarily prescribed
for the management of acute and chronic schizophrenia, it demonstrates efficacy against both
positive and negative symptoms of the disorder.[2] In the landscape of pharmaceutical
manufacturing, the control of impurities is a critical determinant of a drug product's safety and
efficacy. Impurities can emerge from various stages, including synthesis, degradation, or
storage, and may possess undesirable pharmacological or toxicological properties.[3] This
technical guide provides a comprehensive overview of Amisulpride Impurity B, a significant
related substance of Amisulpride, designed for researchers, scientists, and professionals in
drug development.
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Part 1: Chemical Identity and Physicochemical
Properties of Amisulpride Impurity B

Amisulpride Impurity B is chemically identified as 4-amino-N-[[(2RS)-1-ethylpyrrolidin-2-
yllmethyl]-5-(ethylsulfonyl)-2-hydroxybenzamide.[4] Its structural distinction from the active
pharmaceutical ingredient (API), Amisulpride, lies in the substitution of a hydroxyl group for the
methoxy group on the benzamide ring.

Chemical Structure

The molecular structure of Amisulpride Impurity B is depicted below. This structural
modification, the demethylation of the methoxy group to a hydroxyl group, is a common
metabolic or degradation pathway for aromatic ethers.

Caption: Chemical structure of Amisulpride Impurity B.

Physicochemical Properties

A summary of the key physicochemical properties of Amisulpride Impurity B is presented in
the table below. This data is essential for the development of analytical methods and for
understanding its behavior in formulation and stability studies.

Property Value References

4-amino-N-[[(2RS)-1-
ethylpyrrolidin-2-ylJmethyl]-5-

IUPAC Name e 2 2 [5]
(ethylsulfonyl)-2-

hydroxybenzamide

CAS Number 148516-54-5 [6]
Molecular Formula C16H25N304S [4]
Molecular Weight 355.45 g/mol [4]
Appearance White to Off-White Solid

Solubilit Soluble in methanol and other
olubility _
organic solvents.
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Part 2: Formation and Synthesis of Amisulpride
Impurity B

Understanding the origin of impurities is fundamental to controlling their levels in the final drug
product. Amisulpride Impurity B can be formed through degradation of Amisulpride or as a
byproduct during its synthesis.

Potential Formation Pathways

The primary route for the formation of Amisulpride Impurity B is likely the O-demethylation of
the parent Amisulpride molecule. This can occur under various stress conditions, such as

exposure to acidic or basic environments, high temperatures, or oxidative stress. While specific
studies detailing the degradation pathways leading to Impurity B are not extensively published,
the transformation is a well-documented reaction for methoxy-substituted aromatic compounds.

Caption: Plausible formation pathway of Amisulpride Impurity B from Amisulpride.

Synthetic Considerations

While a specific, detailed synthetic protocol for Amisulpride Impurity B is not readily available
in peer-reviewed literature, its synthesis can be conceptually derived from the known synthesis
of Amisulpride. The key difference would be the use of a starting material with a protected
hydroxyl group at the 2-position of the benzoic acid derivative, which is later deprotected.

A plausible, though not explicitly documented, synthetic route could involve the following key
steps:

o Preparation of the Benzoyl Chloride Derivative: Starting with a 2-hydroxy-4-aminobenzoic
acid derivative, the ethylsulfonyl group is introduced at the 5-position. The hydroxyl and
amino groups would likely require protection. The carboxylic acid is then converted to a more
reactive species, such as an acyl chloride.

o Amide Coupling: The resulting benzoyl chloride derivative is then coupled with (1-
ethylpyrrolidin-2-yl)methanamine.

o Deprotection: The final step would involve the removal of the protecting group from the
hydroxyl function to yield Amisulpride Impurity B.
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The lack of a published, optimized synthesis for this impurity highlights a potential area of
research, particularly for the generation of analytical reference standards.

Part 3: Analytical Characterization and Control

Robust analytical methods are paramount for the detection, identification, and quantification of
impurities in active pharmaceutical ingredients and final drug products.

Spectroscopic and Chromatographic Profile

Commercial suppliers of Amisulpride Impurity B reference standards typically provide a
comprehensive Certificate of Analysis (CoA) that includes data from various analytical
techniques. This data is crucial for the unequivocal identification of the impurity.

e 'H and 3C NMR Spectroscopy: These techniques provide detailed information about the
molecular structure, confirming the presence of the hydroxyl group and the absence of the
methoxy group.

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
mass of the molecule, confirming its elemental composition.

e Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional
groups, such as the hydroxyl, amine, sulfonyl, and amide groups.

o High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for separating
and quantifying impurities in pharmaceutical analysis.

A Validated HPLC Method for Amisulpride and its
Impurities

Several HPLC methods have been developed for the analysis of Amisulpride and its related
compounds. A typical reversed-phase HPLC (RP-HPLC) method would involve the following
parameters:
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Parameter Typical Conditions

Column C18 (e.g., 250 mm x 4.6 mm, 5 pm)

A gradient or isocratic mixture of an aqueous
Mobile Phase buffer (e.g., phosphate or acetate buffer) and an

organic modifier (e.g., acetonitrile or methanol).

Flow Rate 1.0 mL/min
Detection UV at a specific wavelength (e.g., 272 nm)
Column Temperature Ambient or controlled (e.g., 25 °C)

Experimental Protocol: A Representative RP-HPLC Method

¢ Preparation of Solutions:

[¢]

Mobile Phase A: Prepare a suitable buffer solution (e.g., 0.02 M potassium dihydrogen
phosphate, pH adjusted to 3.0 with phosphoric acid).

o Mobile Phase B: Acetonitrile.
o Diluent: A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v).

o Standard Solution: Accurately weigh and dissolve Amisulpride Impurity B reference
standard in the diluent to a known concentration.

o Sample Solution: Accurately weigh and dissolve the Amisulpride drug substance or
product in the diluent to a known concentration.

e Chromatographic Conditions:
o Set up the HPLC system with the specified column and mobile phase.
o Equilibrate the column with the initial mobile phase composition.

« Injection and Analysis:

o Inject equal volumes of the standard and sample solutions into the chromatograph.
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o Record the chromatograms and measure the peak areas.

o Calculation:

o Calculate the percentage of Amisulpride Impurity B in the sample using the peak areas
and the known concentration of the reference standard.

Caption: A typical workflow for the HPLC analysis of Amisulpride Impurity B.

Part 4: Toxicological Assessment and Regulatory
Control

The safety of any pharmaceutical product is intrinsically linked to the control of its impurities.

Toxicological Profile

Specific toxicological data for Amisulpride Impurity B is not extensively available in the public
domain. In such cases, a structure-activity relationship (SAR) analysis may be employed to
predict its potential toxicity based on its structural similarity to Amisulpride. Given that Impurity
B is a potential metabolite and degradant, its toxicological profile is likely to be considered in
the overall safety assessment of Amisulpride.

The parent compound, Amisulpride, has a known toxicological profile, including potential for QT
prolongation at high doses.[7][8] It is crucial to assess whether Impurity B shares or
exacerbates these toxicities. Without specific data, a conservative approach to control its levels
is warranted.

Regulatory Landscape and Acceptance Criteria

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have established guidelines for the control of impurities in new drug
substances and products.[9] These guidelines, particularly ICH Q3A(R2) and Q3B(R2), provide
thresholds for reporting, identification, and qualification of impurities.

e Reporting Threshold: The level at which an impurity must be reported in a regulatory
submission.

« ldentification Threshold: The level at which the structure of an impurity must be determined.
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o Qualification Threshold: The level at which an impurity must be justified from a safety
perspective.

The specific acceptance criteria for Amisulpride Impurity B in a given drug product will
depend on the maximum daily dose of Amisulpride and the qualification data available. For
impurities that are also significant metabolites, the qualification can often be based on the
exposure levels observed in non-clinical and clinical studies of the parent drug.

Conclusion

Amisulpride Impurity B is a critical related substance of Amisulpride that requires careful
monitoring and control throughout the drug development and manufacturing process. Its
chemical structure, characterized by a hydroxyl group in place of a methoxy group, suggests its
formation through O-demethylation of the parent drug. While a dedicated synthetic route is not
widely published, its preparation for use as a reference standard is feasible.

Robust analytical methods, primarily RP-HPLC, are essential for the accurate quantification of
this impurity. In the absence of specific toxicological data, a precautionary approach to control
its levels, guided by international regulatory standards, is necessary to ensure the safety and
guality of Amisulpride-containing medicinal products. Further research into the specific
synthesis and toxicological profile of Amisulpride Impurity B would be beneficial for the
pharmaceutical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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